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Compound of Interest

Compound Name: C.I. Acid Red 183

Cat. No.: B1219784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of research-grade Acid Red 183, including a

list of commercial suppliers, key technical data, and detailed experimental protocols. This

document is intended to assist researchers in sourcing high-quality reagents and implementing

them effectively in their experimental workflows.

Introduction to Acid Red 183
Acid Red 183, also known by its Colour Index number C.I. 18800, is a monoazo dye that is

soluble in water.[1] Its chemical structure contains sulfonic acid groups, which impart its acidic

nature and solubility. In research settings, it is commonly used as an anionic dye in various

applications, including histology, textile dyeing studies, and as a model compound in adsorption

and dye recovery experiments.[2][3]

Commercial Suppliers of Research-Grade Acid Red
183
A variety of chemical suppliers offer Acid Red 183 for research purposes. The following table

summarizes some of the key suppliers and their product offerings. Researchers are advised to

request lot-specific Certificates of Analysis for detailed quality control information.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Dye
Content/P
urity

Storage

Sigma-

Aldrich

Acid Red

183
6408-31-7

C₁₆H₁₁ClN

₄Na₂O₈S₂ ·

xCr

532.84 ≥30%

Room

Temperatur

e

Santa Cruz

Biotechnol

ogy

Acid Red

183
6408-31-7

C₁₆H₁₁ClN

₄Na₂O₈S₂ ·

xCr

532.84

Not

specified;

refer to

CoA

Room

Temperatur

e

Chem-

Impex

Acid Red

183
6408-31-7

C₁₆H₁₁ClN

₄Na₂O₈S₂ ·

xCr

532.84

≥30%

(Suitable

for

Hematolog

y &

Histology)

Room

Temperatur

e[3]

MedChem

Express

C.I. Acid

Red 183
6408-31-7

Not

specified

Not

specified

Not

specified

Room

temperatur

e in

continental

US

SD

Internation

al

Acid Red

183 Dyes
6408-31-7

C₁₆H₁₁ClN

₄Na₂O₈S₂
532.48 High Purity

Not

specified

Technical Specifications
The following table provides a comparative overview of the technical specifications of Acid Red

183 available from various suppliers. These values are based on publicly available data sheets

and may vary between lots.
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Parameter Sigma-Aldrich
Santa Cruz
Biotechnology

Chem-Impex
SD
International

CAS Number 6408-31-7 6408-31-7 6408-31-7 6408-31-7

Molecular

Formula

C₁₆H₁₁ClN₄Na₂O

₈S₂ · xCr

C₁₆H₁₁ClN₄Na₂O

₈S₂ · xCr

C₁₆H₁₁ClN₄Na₂O

₈S₂ · xCr

C₁₆H₁₁ClN₄Na₂O

₈S₂

Molecular Weight

( g/mol )
532.84 532.84 532.84 532.48

Dye

Content/Purity
≥30% Refer to CoA ≥30% High Purity

Appearance Powder Not specified Not specified
Light red yellow

powder

Solubility Soluble in water Not specified
Excellent

solubility in water
Soluble in water

Storage

Temperature

Room

Temperature

Room

Temperature

Room

Temperature
Not specified

λmax 494 nm Not specified Not specified Not specified

Experimental Protocols
Acid Red 183 is frequently utilized in dye adsorption studies to evaluate the efficacy of various

adsorbent materials. Below is a detailed protocol synthesized from multiple research articles.

Dye Adsorption Studies
This protocol outlines a typical batch adsorption experiment to determine the removal efficiency

of an adsorbent for Acid Red 183.

Materials:

Acid Red 183

Adsorbent material (e.g., activated carbon, clay, biomaterials)
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Distilled or deionized water

Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

Glass flasks or beakers

Orbital shaker or magnetic stirrer

Spectrophotometer

Centrifuge or filtration apparatus

Procedure:

Preparation of Stock Solution: Prepare a stock solution of Acid Red 183 (e.g., 1000 mg/L) by

dissolving a known weight of the dye in a specific volume of distilled water.

Preparation of Working Solutions: Prepare a series of working solutions of different initial

concentrations (e.g., 25, 50, 100, 150, 200 mg/L) by diluting the stock solution.

Batch Adsorption Experiments:

For each experimental run, add a known amount of adsorbent (e.g., 0.1 g) to a fixed

volume of Acid Red 183 solution of a specific concentration (e.g., 100 mL).

Adjust the pH of the solution to the desired value (e.g., pH 3, 5, 7, 9, 11) using 0.1 M HCl

or 0.1 M NaOH.

Place the flasks on an orbital shaker at a constant speed (e.g., 150 rpm) and temperature

(e.g., 25°C) for a predetermined contact time (e.g., 60 minutes).

Sample Analysis:

After the desired contact time, separate the adsorbent from the solution by centrifugation

or filtration.

Measure the absorbance of the supernatant at the maximum wavelength (λmax) of Acid

Red 183 (approximately 494 nm) using a spectrophotometer.
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Determine the final concentration of the dye in the solution using a pre-established

calibration curve.

Calculation of Removal Efficiency: Calculate the percentage of dye removal using the

following equation:

Removal Efficiency (%) = ((C₀ - Cₑ) / C₀) * 100

Where:

C₀ is the initial concentration of Acid Red 183.

Cₑ is the equilibrium concentration of Acid Red 183.

Visualizations
Experimental Workflow for Dye Adsorption Study
The following diagram illustrates the typical workflow for a batch adsorption experiment using

Acid Red 183.
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Caption: Workflow for a typical dye adsorption experiment.
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General Histological Staining Workflow
While a specific protocol for Acid Red 183 in complex histological staining (like trichrome) is not

readily available in literature, it can be used as a counterstain. The following diagram shows a

general workflow for paraffin-embedded tissue staining where an acid dye like Acid Red 183

would be used.
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Caption: General workflow for histological staining using an acid dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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